4-Bromobenzofuran-5-ol

• Molecular Formula: C8H5BrO2
• Molecular Weight: 213.03 g/mol
• IUPAC Name: 4-bromo-1-benzofuran-5-ol
• InChI: InChI=1S/C8H5BrO2/c9-8-5-3-4-11-7(5)2-1-6(8)10/h1-4,10H
• InChI Key: WOOFQDYMNDSRPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CO2)C(=C1O)Br

Description

H₅BrO₂. It belongs to the benzofuran family and contains a bromine atom attached to the benzene ring. This compound exhibits interesting properties due to its aromatic structure and functional groups.

Preparation Methods

There are several synthetic routes to obtain 4-bromobenzofuran-5-ol:

N-Bromosuccinimide (NBS) Method:

Chemical Reactions Analysis

4-Bromobenzofuran-5-ol can undergo various chemical reactions:

Substitution Reactions:

Scientific Research Applications

4-Bromobenzofuran-5-ol finds applications in different fields:

• Chemistry

  • Used as a building block for the synthesis of more complex molecules.
  • Acts as a precursor in the preparation of other benzofuran derivatives.

• Biology and Medicine

  • Investigated for potential biological activities (e.g., antimicrobial, antioxidant).
  • May serve as a scaffold for drug development.

• Industry

  • Employed in the synthesis of specialty chemicals and pharmaceutical intermediates.

Mechanism of Action

The exact mechanism of action for 4-bromobenzofuran-5-ol’s effects remains an active area of research. it likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

While 4-bromobenzofuran-5-ol is unique due to its bromine substitution pattern, similar compounds include other benzofurans and brominated derivatives.